3-Cyclopropoxy-4-(methylthio)aniline

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-methylsulfanylaniline
• InChI: InChI=1S/C10H13NOS/c1-13-10-5-2-7(11)6-9(10)12-8-3-4-8/h2,5-6,8H,3-4,11H2,1H3
• InChI Key: JVSCBFHJIZSTLJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=C(C=C1)N)OC2CC2

Description

3-Cyclopropoxy-4-(methylthio)aniline is an aromatic amine derivative featuring a cyclopropoxy (–O–C₃H₅) group at the meta position and a methylthio (–SMe) group at the para position relative to the aniline nitrogen. The cyclopropoxy group introduces steric strain due to its three-membered ring structure, which may enhance reactivity in certain chemical contexts .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is through the nucleophilic substitution of a halogenated aniline derivative with cyclopropanol and methylthiol under basic conditions . The reaction is usually carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the substitution.

Industrial Production Methods

In industrial settings, the production of 3-Cyclopropoxy-4-(methylsulfanyl)aniline may involve large-scale batch or continuous flow processes. These methods often utilize automated systems to control reaction parameters such as temperature, pressure, and reactant concentrations to ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-(methylsulfanyl)aniline undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: The aniline ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Hydrogen gas with palladium catalyst.

Substitution Reagents: Nitric acid for nitration, sulfuric acid for sulfonation, and halogens for halogenation.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Amines.

Substitution: Nitroanilines, sulfonated anilines, and halogenated anilines.

Scientific Research Applications

3-Cyclopropoxy-4-(methylsulfanyl)aniline has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential lead compound for the development of new pharmaceuticals.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-(methylsulfanyl)aniline involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its ability to undergo various chemical transformations, such as oxidation and reduction, which can modulate its biological activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Substituent Effects on Electronic Properties

The electronic effects of substituents can be rationalized using Hammett constants (σ), which quantify electron-donating or -withdrawing tendencies .

• Cyclopropoxy (–O–C₃H₅): Likely exhibits electron-donating resonance (+R) effects similar to alkoxy groups, but its strained ring may alter inductive (–I) contributions.
• Methylthio (–SMe): Sulfur’s electronegativity imparts a slight electron-withdrawing inductive (–I) effect, though less pronounced than sulfonyl or nitro groups.

Comparison with Alkoxy Derivatives: In the (E)-4-(alkoxy)-N-(4-(methylthio)benzylidene)aniline series (), alkoxy chain length (e.g., C6, C8, C16) significantly impacts mesomorphic behavior. Longer chains (e.g., I16) suppress liquid crystallinity, whereas shorter chains (I6, I8) promote monotropic nematogenic phases.

Mesomorphic Behavior and Structural Rigidity

Key Findings from :

• Compound I6 (C6 alkoxy): Monotropic nematogenic (liquid crystalline) phase observed.
• Compound I8 (C8 alkoxy): Similar behavior to I4.
• Compound I16 (C16 alkoxy): Non-mesomorphic due to excessive chain flexibility.

However, its smaller size might reduce steric hindrance compared to bulkier substituents, altering packing efficiency in liquid crystalline phases. Experimental validation is required to confirm this hypothesis.

Future Research Directions

Experimental Studies: Validate mesomorphic behavior and synthesize derivatives with varied substituents.

Hammett Analysis: Quantify σ values for cyclopropoxy and methylthio groups to refine electronic effect predictions.